Cas no 81711-13-9 (Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans-)

Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans- structure
81711-13-9 structure
Product Name:Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans-
CAS No:81711-13-9
MF:C18H27F
MW:262.405389070511
CID:703384
PubChem ID:578936
Update Time:2025-04-19

Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-, trans-
    • Benzene, 1-fluoro-4-(4-hexylcyclohexyl)-
    • 81711-13-9
    • DTXSID401260041
    • 1-Fluoro-4-(4-hexylcyclohexyl)benzene #
    • 1-Fluoro-4-(trans-4-hexylcyclohexyl)benzene
    • SCHEMBL5347953
    • LCQAFSNKNAGTOR-UHFFFAOYSA-N
    • SCHEMBL4801477
    • Inchi: 1S/C18H27F/c1-2-3-4-5-6-15-7-9-16(10-8-15)17-11-13-18(19)14-12-17/h11-16H,2-10H2,1H3
    • InChI Key: LCQAFSNKNAGTOR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CCC(CCCCCC)CC1

Computed Properties

  • Exact Mass: 262.209679023g/mol
  • Monoisotopic Mass: 262.209679023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 0Ų
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